Cas no 38560-30-4 (1-(4-Nitrophenyl)piperidin-2-one)

• Product Name: 1-(4-Nitrophenyl)piperidin-2-one
• CAS No: 38560-30-4
• MF: C₁₁H₁₂N₂O₃
• MW: 220.2246
• MDL: MFCD04037154
• CID: 835590
• PubChem ID: 253662047
• Update Time: 2025-10-29

1-(4-Nitrophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)piperidin-2-one
• 1-(4-Nitrophenyl)-2-piperidone
• 1-(4-Nitrophenyl)-2-piperidinone
• 1--4-Nitrophenyl-piperidin-2-one
• 1-(4-nitro-phenyl)-piperidin-2-one
• 1-p-Nitrophenyl-2-piperidon
• AK110056
• KB-64002
• QC-5036
• RP18024
• SureCN5166507
• 2-Piperidinone, 1-(4-nitrophenyl)-
• VPCQXIGQMFWXII-UHFFFAOYSA-N
• BCP07645
• 4994AB
• AX8227743
• ST2403221
• AB0069947
• N0975

• MDL： MFCD04037154
• Inchi： 1S/C11H12N2O3/c14-11-3-1-2-8-12(11)9-4-6-10(7-5-9)13(15)16/h4-7H,1-3,8H2
• InChI Key： VPCQXIGQMFWXII-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])N1C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.08486
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 66.1

Experimental Properties

• Density: 1.295
• Melting Point: 97.0 to 101.0 deg-C
• Boiling Point: 480.9°C at 760 mmHg
• PSA: 63.45

1-(4-Nitrophenyl)piperidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-Nitrophenyl)piperidin-2-one

Comprehensive Overview of 1-(4-Nitrophenyl)piperidin-2-one (CAS No. 38560-30-4): Properties, Applications, and Research Insights

1-(4-Nitrophenyl)piperidin-2-one (CAS 38560-30-4) is a specialized organic compound featuring a piperidin-2-one core substituted with a 4-nitrophenyl group. This structure endows it with unique chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula, C₁₁H₁₂N₂O₃, reflects a balance of aromaticity and heterocyclic functionality, which is often explored in drug design and catalysis studies.

In recent years, the demand for nitrogen-containing heterocycles like 1-(4-Nitrophenyl)piperidin-2-one has surged due to their role as intermediates in bioactive molecule synthesis. Researchers frequently investigate its structure-activity relationships (SAR) for potential applications in central nervous system (CNS) therapeutics or enzyme inhibition. The nitrophenyl moiety, in particular, is known for its electron-withdrawing effects, which can influence reactivity in cross-coupling reactions—a hot topic in green chemistry methodologies.

From a synthetic perspective, CAS 38560-30-4 is often prepared via N-alkylation of piperidin-2-one with 4-nitrohalobenzene under optimized conditions. Modern techniques such as microwave-assisted synthesis or flow chemistry have been explored to enhance yield and sustainability—a trend aligned with the growing emphasis on green chemistry principles. Analytical characterization typically involves HPLC, NMR, and mass spectrometry, with the nitro group’s IR stretching vibrations (~1520 cm^-1) serving as a diagnostic marker.

The compound’s solubility profile (moderate in polar aprotic solvents like DMSO) and thermal stability (decomposition above 200°C) make it suitable for diverse experimental conditions. Notably, its crystallographic data reveals planar geometry around the nitrophenyl ring, which is critical for understanding molecular stacking in solid-state applications—an area gaining traction in organic electronics research.

In pharmaceutical contexts, derivatives of 1-(4-Nitrophenyl)piperidin-2-one have been studied for kinase inhibition and neuroprotective effects, though the parent compound itself is primarily a building block. Its relevance to Alzheimer’s disease research and Parkinson’s disease models occasionally surfaces in literature, addressing frequent search queries about neurodegenerative disease targets. However, rigorous clinical validation remains pending for most applications.

Environmental and handling considerations for CAS 38560-30-4 emphasize standard laboratory precautions. While not classified as high-risk, its photostability under UV light and biodegradation pathways are occasionally examined to align with EPA guidelines—a reflection of the broader industry shift toward sustainable chemical practices.

Market-wise, 1-(4-Nitrophenyl)piperidin-2-one remains a niche chemical, supplied predominantly for research purposes. Pricing trends correlate with raw material availability, particularly nitric acid derivatives, which face fluctuations due to energy-intensive production processes—a point of discussion in supply chain resilience forums.

Future directions may explore its utility in metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis, leveraging the nitro group’s coordinative potential. Such applications resonate with searches for innovative catalytic systems and materials for energy storage, positioning this compound at the intersection of multiple cutting-edge fields.